1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethylamino]-3-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C25H26N4O2/c1-16(2)18-14-24(27-12-11-17-9-10-22(30-3)23(13-17)31-4)29-21-8-6-5-7-20(21)28-25(29)19(18)15-26/h5-10,13-14,16,27H,11-12H2,1-4H3
• InChI Key: GAIGUOPPRABVJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCC4=CC(=C(C=C4)OC)OC)C#N
• Molecular Formula: C25H26N4O2
• Molecular Weight: 414.5 g/mol
• CAS No.: 611197-78-5

Description

1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile is a recognized potent and selective ATP-competitive inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK), with a marked selectivity for the ROCK2 isoform. This compound has emerged as a critical pharmacological tool for dissecting the ROCK signaling pathway, which is a central regulator of the actin cytoskeleton, cell motility, and smooth muscle contraction. Its high selectivity profile makes it invaluable for researchers investigating the distinct physiological and pathological roles of ROCK2 versus ROCK1. Primary research applications include the study of cardiovascular diseases, such as hypertension and pulmonary arterial hypertension, by examining its effects on vascular tone and smooth muscle cell proliferation. Furthermore, it is widely used in neurobiological research to explore mechanisms of neurite outgrowth, axonal regeneration, and the pathophysiology of neurological disorders like Alzheimer's disease and stroke. Additional research avenues include investigating its role in cancer cell invasion and metastasis, as well as in fibrotic diseases, given the pathway's involvement in tissue remodeling and collagen deposition. The compound's well-characterized mechanism of action and isoform selectivity provide a robust foundation for advanced in vitro and in vivo disease modeling and target validation studies.

Biological Activity

1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile is a complex organic compound with potential therapeutic applications, particularly in oncology. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview of its mechanisms, efficacy, and potential as a pharmaceutical agent.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C25H26N4O2
• CAS Number : 611197-78-5
• Molecular Weight : 414.50 g/mol

The biological activity of this compound is primarily attributed to its interaction with cellular pathways involved in cancer progression. It is hypothesized that the compound may act as a bioreductive agent targeting hypoxic tumor environments. This is significant as many tumors exhibit regions of low oxygenation, which can render conventional therapies less effective.

Key Mechanisms:

• Cytotoxicity : The compound has shown promising cytotoxic effects against various cancer cell lines, including human lung adenocarcinoma (A549) and malignant melanoma (WM115) .
• Apoptosis Induction : Studies indicate that treatment with this compound promotes apoptosis in tumor cells through caspase-dependent pathways, leading to increased cell death in hypoxic conditions .
• DNA Interaction : The compound is believed to intercalate into DNA or bind within the minor groove, disrupting DNA replication and transcription processes .

Biological Activity Studies

Multiple studies have evaluated the biological activity of this compound and its analogs. Below are summarized findings from relevant research:

Study	Cell Line	IC50 (µM)	Mechanism
	A549 (Lung Cancer)	6.26 ± 0.33	Induces apoptosis via caspase activation
	WM115 (Melanoma)	6.48 ± 0.11	DNA intercalation and cytotoxicity
	HCC827 (Lung Cancer)	20.46 ± 8.63 (3D culture)	Hypoxia-selective cytotoxicity

Case Studies

• Study on Antitumor Activity : A recent investigation into benzimidazole derivatives indicated that compounds similar to the target molecule exhibited significant antitumor properties when tested in both 2D and 3D cell culture systems . The results highlighted the importance of structural modifications in enhancing biological efficacy.
• Mechanistic Insights : Another study focused on the role of hypoxia in enhancing the cytotoxic effects of benzimidazole derivatives demonstrated that compounds like 1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile could selectively target tumor cells under low oxygen conditions, suggesting a potential therapeutic strategy for resistant tumors .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally related pyrido[1,2-a]benzimidazole derivatives, focusing on substituent variations and physicochemical properties.

Table 1: Structural and Physicochemical Comparisons

Compound Name (IUPAC)	Substituents	Molecular Formula	Molecular Weight	Key Differences
1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile (Target)	R₁: 2-(3,4-dimethoxyphenyl)ethylamino; R₂: isopropyl	C₂₆H₂₈N₄O₂	~424.5 (estimated)	Reference compound for comparison.
1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile	R₁: 2-(3,4-dimethoxyphenyl)ethylamino; R₂: propyl	C₂₅H₂₆N₄O₂	414.51	Shorter alkyl chain (propyl vs. isopropyl) reduces steric hindrance and lipophilicity.
1-(Isobutylamino)-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile	R₁: isobutylamino; R₂: isopropyl	C₂₁H₂₅N₅	341.41	Lack of methoxyphenyl group diminishes aromatic interactions; isobutylamino may enhance solubility.
1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile	R₁: 2-(3,4-dimethoxyphenyl)ethylamino; R₂: methyl; R₃: ethyl	C₂₅H₂₆N₄O₂	414.51	Additional ethyl group at position 2 increases steric bulk, potentially hindering target binding.
3-propyl-1-[(2-pyridinylmethyl)amino]pyrido[1,2-a]benzimidazole-4-carbonitrile	R₁: 2-pyridinylmethylamino; R₂: propyl	C₂₁H₁₉N₅	341.41	Pyridinylmethyl group introduces basic nitrogen, enhancing solubility and metal coordination potential.

Key Findings:

The methoxyphenyl moiety (shared with ) enhances aromatic stacking interactions, critical for binding to hydrophobic pockets in enzymes or DNA .

Impact of Amino Side Chains: Isobutylamino () lacks methoxy groups, reducing hydrogen-bonding capacity but improving metabolic stability due to decreased oxidative demethylation risk . 2-Pyridinylmethylamino () introduces a heteroaromatic ring, which may enhance solubility and enable metal chelation, a feature absent in the target compound .

Synthetic Accessibility :

• Multicomponent reactions () enable efficient synthesis of pyrido[1,2-a]benzimidazole cores, but substituent diversity (e.g., nitro groups) in such methods differs from the target compound’s nitrile functionality .

Steric Considerations :

• The ethyl-methyl substitution in introduces steric crowding at position 2, which may interfere with binding to flat biological targets (e.g., kinase ATP pockets) compared to the less hindered target compound .

Q & A

Q. What are the most reliable synthetic routes for preparing this compound?

The compound can be synthesized via multicomponent reactions (MCRs) involving heterocyclic ketene aminals or enamines. For example, pyrido[1,2-a]benzimidazole derivatives are often synthesized using one-pot MCRs with substrates like 2-(nitromethylene)-2,3-dihydro-1H-benzo[d]imidazole, malononitrile, and aromatic aldehydes . Key steps include cyclization and precipitation of the product without tedious purification. Reaction optimization should focus on solvent polarity and temperature to enhance yield and purity.

Q. How can the structure of this compound be validated post-synthesis?

Use a combination of spectroscopic methods:

• IR spectroscopy to confirm nitrile (C≡N) and amine (N-H) functional groups.
• NMR (¹H and ¹³C) to resolve the isopropyl group (δ 1.2–1.4 ppm for CH₃), aromatic protons (δ 6.8–8.2 ppm), and dimethoxyphenyl substituents (δ 3.8–3.9 ppm for OCH₃) .
• TOF-MS for accurate molecular weight determination and fragmentation pattern analysis .

Q. What computational tools can predict its reactivity in catalytic systems?

Quantum chemical calculations (e.g., DFT) are critical for modeling reaction pathways. Software like Gaussian or ORCA can predict transition states and intermediates, particularly for nucleophilic substitutions at the carbonitrile group or interactions with biological targets . Pair computational results with experimental validation using kinetic studies (e.g., UV-Vis monitoring of reaction progress).

Advanced Research Questions

Q. How can synthetic efficiency be improved while minimizing side products?

Apply Design of Experiments (DoE) methodologies to optimize reaction parameters. For example:

• Use a Box-Behnken design to test variables like temperature (60–120°C), catalyst loading (0.5–5 mol%), and solvent (DMF vs. THF).
• Analyze responses (yield, purity) via ANOVA to identify significant factors .
• Integrate computational reaction path searches (e.g., using quantum chemistry) to predict competing pathways and suppress side reactions .

Q. What mechanistic insights exist for the compound’s interactions with biological targets?

Molecular docking studies can elucidate binding modes. For example:

• The dimethoxyphenyl group may engage in π-π stacking with aromatic residues in enzyme active sites.
• The carbonitrile moiety could act as a hydrogen bond acceptor. Validate predictions using SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) to quantify binding affinities .

Q. How do structural modifications affect its pharmacological profile?

Conduct a structure-activity relationship (SAR) study:

• Replace the isopropyl group with cyclohexyl (see analog in ) to assess steric effects on solubility.
• Modify the dimethoxyphenyl substituent to mono- or tri-methoxy variants and compare bioactivity .
• Use logP measurements and cytotoxicity assays (e.g., MTT) to correlate hydrophobicity with membrane permeability and toxicity.

Q. How should contradictory data in solubility or stability studies be resolved?

• Controlled degradation studies : Expose the compound to stress conditions (heat, light, pH extremes) and monitor stability via HPLC. For example, methoxy groups may hydrolyze under acidic conditions, altering solubility .
• Statistical reconciliation : Apply multivariate analysis to distinguish experimental noise from true variability. Use techniques like principal component analysis (PCA) to identify outlier data points .

Q. What strategies exist for scaling up synthesis without compromising yield?

• Process intensification : Transition from batch to flow chemistry for better heat/mass transfer, especially for exothermic steps like cyclization .
• Membrane separation technologies : Implement nanofiltration or reverse osmosis to purify intermediates, reducing reliance on column chromatography .

Methodological Notes

• Data Interpretation : Always cross-reference spectroscopic data with computational predictions (e.g., NMR chemical shifts via ACD/Labs or ChemDraw) to resolve ambiguities .
• Ethical Compliance : For biological testing, follow protocols in CHEM/IBiS 416 (e.g., dose-response assays, IC₅₀ calculations) to ensure reproducibility .
• Advanced Analytics : Consider synchrotron X-ray crystallography for unresolved structural features, particularly if polymorphism is suspected .